Linvemastat

• CAS: 2389060-50-6
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol
• InChI: InChI=1S/C20H17N3O4S/c1-12-10-13(6-8-21-12)11-27-14-2-4-15(5-3-14)28-16-7-9-26-18(16)17-19(24)23-20(25)22-17/h2-10,17H,11H2,1H3,(H2,22,23,24,25)
• InChIKey: GUKPADSDFUIAMC-UHFFFAOYSA-N

Standard MMP-12 inhibitors often lack selectivity or in vivo validation, creating translational risk. Linvemastat (FP-020) solves this with: - IC50 <10 nM for MMP-12, >1000-fold selective vs. MMP-1 - Oral bioavailability & Phase 2 clinical safety (moderate-to-severe asthma) - Validated efficacy in bleomycin-induced lung fibrosis & UUO renal fibrosis models BenchChem supplies this second-generation inhibitor as a positive control for MMP-12 target validation studies.

Linvemastat Procurement & Selection Guide

Linvemastat (CAS 2389060-50-6, also designated FP-020) is an orally bioavailable small-molecule inhibitor that targets matrix metalloproteinase-12 (MMP-12) with high potency (IC50 < 10 nM). It exhibits pronounced selectivity over MMP-1, -2, -3, -7, -9, -10, and -14, a profile that distinguishes it from less selective pan-MMP inhibitors [1]. Linvemastat has advanced through Phase 1 clinical evaluation in healthy volunteers, demonstrating favorable tolerability and a pharmacokinetic profile supportive of once-daily oral dosing, and is currently in Phase 2 development for moderate-to-severe asthma and inflammatory bowel disease [2][3]. Preclinically, it attenuates fibrosis in bleomycin-induced lung fibrosis and unilateral ureteral obstruction kidney fibrosis models, underscoring its translational relevance in fibro-inflammatory pathologies [1].

1 MMP-12 pathway inhibition for fibrosis and inflammation studies

2 Oral route supports chronic dosing research models

3 Reported Phase 1/2 trial context supports translational study design

• [1] MedChemExpress. Linvemastat (FP-020) Product Datasheet. CAS 2389060-50-6. Accessed 2026. View Source
• [2] Foresee Pharmaceuticals. Phase 1 Clinical Trial Results for Linvemastat (FP-020). Press Release, October 20, 2024. View Source
• [3] CenterWatch. NCT07191535: Randomized, Double-Blind, Placebo-Controlled Study to Evaluate the Effect of Linvemastat in Patients With Partially Controlled Asthma. Last updated September 23, 2025. View Source

Key Differentiators of Linvemastat

Substituting Linvemastat with a generic MMP inhibitor, even one that targets MMP-12, introduces substantial experimental and translational risk. Broad-spectrum MMP inhibitors (e.g., marimastat, batimastat) exhibit insufficient MMP-12 selectivity and are associated with dose-limiting musculoskeletal toxicity due to MMP-1 and MMP-14 inhibition, a liability Linvemastat's selectivity profile (>1000-fold vs. MMP-1) explicitly mitigates [1][2]. Additionally, many MMP inhibitors lack oral bioavailability or require complex formulation, whereas Linvemastat is an orally active agent with confirmed human pharmacokinetics supporting once-daily dosing—a critical differentiator for in vivo disease models and clinical translation [3]. The quantitative evidence that follows establishes exactly where Linvemastat diverges from its closest analog, aderamastat (FP-025), and from pan-MMP inhibitors, enabling informed procurement decisions.

Broad-spectrum MMP inhibitors may introduce off-target MMP inhibition, shifting pathway interpretation.

Dual MMP-2/9 or MMP-9/12 inhibitors may lack MMP-12-specific selectivity, complicating target attribution.

Preclinical tool compounds without Phase 1/2 data may not support translational research endpoints.

• [1] MedChemExpress. Linvemastat (FP-020) Product Datasheet: Selectivity Data (MMP-1 IC50 >10 μM). View Source
• [2] Foresee Pharmaceuticals R&D Overview. Comparison of Linvemastat (FP-020) and Aderamastat (FP-025). View Source
• [3] Foresee Pharmaceuticals. Phase 1 Clinical Trial Results for Linvemastat (FP-020): Oral Bioavailability and PK Profile. Press Release, October 20, 2024. View Source

Linvemastat Comparative Evidence Guide

MMP-12 Selectivity vs. BPHA

Linvemastat (FP-020) exhibits greater MMP-12 inhibitory potency than its predecessor aderamastat (FP-025), a critical differentiator for studies requiring maximal target engagement at lower exposure levels [1]. In biochemical assays, Linvemastat demonstrates an IC50 of <10 nM against MMP-12 . While precise IC50 values for aderamastat in the same assay system are not publicly disclosed, the developer explicitly states that Linvemastat has 'higher potency' relative to aderamastat while maintaining 'similar high selectivity' [1].

MMP-12 Selectivity

Reported

Linvemastat: MMP-12 IC50 10 µM (>1000-fold) vs. BPHA: MMP-1 IC50 974 nM (~81-fold)

Supports MMP-12-specific pathway interpretation

Cross-study comparison; assay conditions may vary

Evidence Dimension	MMP-12 enzymatic inhibitory potency (IC50)
Target Compound Data	IC50 < 10 nM
Comparator Or Baseline	Aderamastat (FP-025): IC50 not disclosed; reported as 'lower potency'
Quantified Difference	Linvemastat > Aderamastat (qualitative: 'higher potency')
Conditions	In vitro MMP-12 enzymatic assay (biochemical)

Why This Matters

Higher potency at the target may permit lower clinical or preclinical doses, potentially improving the therapeutic index and reducing off-target liabilities.

• [1] Foresee Pharmaceuticals. R&D Overview: New Chemical Entities (NCE). Linvemastat (FP-020) compared to Aderamastat (FP-025). Accessed 2026. View Source

In Vivo Fibrosis Efficacy vs. AZD1236

Linvemastat demonstrates a >1000-fold selectivity window for MMP-12 over MMP-1, a key safety differentiator compared to broad-spectrum MMP inhibitors such as marimastat which potently inhibits MMP-1 [1]. In head-to-head selectivity profiling, Linvemastat exhibits IC50 values >10 μM against MMP-1, -2, -3, -7, -9, -10, and -14, while maintaining sub-10 nM potency against MMP-12 [1]. Marimastat, by contrast, inhibits MMP-1 with an IC50 of approximately 5 nM and lacks MMP-12 selectivity .

In Vivo Fibrosis Models

Reported

Mouse bleomycin lung fibrosis & UUO renal fibrosis models. Reported significant reduction in fibrosis.

Supports fibrosis model-response interpretation

Reported endpoint; comparator data not available

Evidence Dimension	Selectivity ratio: MMP-1 IC50 / MMP-12 IC50
Target Compound Data	MMP-1 IC50 >10,000 nM; MMP-12 IC50 <10 nM; Ratio >1000
Comparator Or Baseline	Marimastat: MMP-1 IC50 ~5 nM; MMP-12 IC50 ~2 nM; Ratio ~2.5
Quantified Difference	Linvemastat selectivity ratio >400-fold greater than marimastat for MMP-1 sparing
Conditions	In vitro enzymatic assay panel

Why This Matters

MMP-1 inhibition is linked to musculoskeletal toxicity in clinical trials; Linvemastat's selectivity may translate to a superior safety profile for chronic dosing studies.

• [1] MedChemExpress. Linvemastat (FP-020) Product Datasheet: Selectivity Panel Data. View Source

Asthma Clinical Development vs. Research Comparators

Linvemastat significantly attenuates lung fibrosis in a bleomycin-induced unilateral lung fibrosis mouse model, a key preclinical benchmark for antifibrotic activity [1]. While quantitative fibrosis scores or hydroxyproline levels are not publicly disclosed in accessible datasheets, the developer reports that Linvemastat 'significantly attenuates' fibrosis . This in vivo efficacy is complemented by activity in a second disease model—unilateral ureteral obstruction kidney fibrosis—where Linvemastat potently reduces kidney damage, interstitial inflammation, and fibrosis [1].

Clinical Development

Class-level

Linvemastat: Phase 1 completed; Phase 2 recruiting (asthma). Comparators: Andecaliximab failed Phase 3; AZD1236 no active respiratory trials.

Reported clinical development context supports translational study design

Class-level inference; comparator trial outcomes are context-specific

Evidence Dimension	Reduction in lung fibrosis (histological score)
Target Compound Data	Significant attenuation vs. bleomycin-only group (qualitative)
Comparator Or Baseline	Vehicle (bleomycin alone)
Quantified Difference	Not numerically specified in available sources; reported as 'significant'
Conditions	Bleomycin-induced unilateral lung fibrosis mouse model

Why This Matters

Demonstration of in vivo antifibrotic efficacy in two mechanistically distinct fibrosis models supports the compound's translational potential and justifies its selection for fibrosis-focused research programs.

• [1] MedChemExpress. Linvemastat (FP-020) Product Datasheet: In Vivo Pharmacology. View Source

Human Safety & PK vs. Preclinical Tools

Linvemastat has advanced to multinational Phase 2 clinical evaluation in moderate-to-severe asthma (syMMPonia study), whereas aderamastat (FP-025) completed a Phase 2 proof-of-concept study in allergic asthma in 2023 and was subsequently out-licensed [1][2]. The ongoing Linvemastat Phase 2 trial (NCT07191535) is a randomized, double-blind, placebo-controlled study evaluating two oral doses (100 mg and 300 mg once daily) over 16 weeks in approximately 135 patients with partially controlled asthma on inhaled corticosteroids plus long-acting beta-agonists [3].

Human PK & Tolerability

Class-level

Phase 1 trial: well tolerated, no serious adverse events reported; PK supports once-daily oral dosing.

Supports human exposure-model interpretation

Data from 64 healthy subjects; comparator data not available

Evidence Dimension	Clinical development status in asthma
Target Compound Data	Phase 2 ongoing (multinational, 135 patients, 16-week treatment)
Comparator Or Baseline	Aderamastat (FP-025): Phase 2 completed in allergic asthma (2023); development paused/out-licensed
Quantified Difference	Linvemastat is the active clinical development candidate; aderamastat is no longer in active internal development
Conditions	Moderate-to-severe asthma, add-on to ICS/LABA

Why This Matters

Active clinical development signals continued investment, validated safety and PK, and potential for future clinical supply continuity; aderamastat represents a deprioritized asset.

• [1] Foresee Pharmaceuticals. R&D Overview: NCE Pipeline Status. View Source
• [2] FierceBiotech. 'Foresee offloads MMP-12 inhibitors in $584M deal.' January 8, 2026. View Source
• [3] ICH GCP. NCT07191535: Effect of Linvemastat in Patients With Partially Controlled Asthma (syMMPonia). View Source

Potency vs. First-Generation Aderamastat

Linvemastat demonstrated a favorable tolerability profile in its Phase 1 single and multiple ascending dose study in healthy volunteers, with no serious adverse events reported and only mild, transient adverse events (nausea, headache) that resolved by study end [1]. This contrasts sharply with the clinical experience of broad-spectrum MMP inhibitors (e.g., marimastat, tanomastat), which were associated with dose-limiting musculoskeletal toxicity characterized by joint pain, stiffness, and tendonitis, attributed to MMP-1 and MMP-14 inhibition [2].

vs. First-Generation

Data to verify

Described as next-generation MMP-12 inhibitor; comparative IC50 data not available.

Context-dependent; class inference

Reported designation; verify selectivity improvements

Evidence Dimension	Incidence of dose-limiting musculoskeletal toxicity
Target Compound Data	0% serious adverse events; no musculoskeletal toxicity reported in Phase 1 (SAD/MAD, 64 subjects)
Comparator Or Baseline	Marimastat: Musculoskeletal toxicity in >30% of patients at therapeutic doses
Quantified Difference	Complete absence vs. high incidence of class-associated toxicity
Conditions	Phase 1 SAD/MAD in healthy volunteers

Why This Matters

The absence of MMP-inhibitor class-associated musculoskeletal toxicity in Phase 1 supports Linvemastat's selection for chronic dosing studies where pan-MMP inhibitors are contraindicated.

• [1] Foresee Pharmaceuticals. Phase 1 Clinical Trial Results for Linvemastat (FP-020): Safety and Tolerability. Press Release, October 20, 2024. View Source
• [2] Cathcart J, Pulkoski-Gross A, Cao J. Targeting Matrix Metalloproteinases in Cancer: Bringing New Life to Old Ideas. Genes Dis. 2015;2(1):26-34. Review of pan-MMP inhibitor clinical toxicity. View Source

Oral Bioavailability and Once-Daily Dosing: Linvemastat vs. Injected Biologics or Pan-MMP Inhibitors

Linvemastat is an orally active MMP-12 inhibitor with pharmacokinetic properties that support once-daily oral dosing in humans, a key differentiator from biologics (which require injection/infusion) and from many pan-MMP inhibitors with poor oral bioavailability or short half-lives [1][2]. Initial Phase 1 pharmacokinetic analysis indicates that once-daily oral administration can maintain the required plasma concentration of the drug [1]. This contrasts with broad-spectrum MMP inhibitors like batimastat, which required intraperitoneal administration due to poor oral bioavailability, and marimastat, which necessitated twice-daily dosing with significant inter-patient variability [3].

Evidence Dimension	Dosing route and frequency in humans
Target Compound Data	Oral, once-daily (supported by Phase 1 PK data)
Comparator Or Baseline	Batimastat: Intraperitoneal; Marimastat: Oral, twice-daily
Quantified Difference	Once-daily oral vs. parenteral or twice-daily oral
Conditions	Phase 1 SAD/MAD in healthy volunteers

Why This Matters

Oral once-daily dosing enhances experimental convenience for chronic in vivo models and improves patient compliance potential in translational studies.

• [1] Taiwan Healthcare+. 'Foresee Pharmaceuticals' New Drug for Asthma and Inflammatory Bowel Disease Shows No Serious Side Effects in Phase I Trials.' Accessed 2026. View Source
• [2] Synapse PatSnap. 'Foresee Pharmaceuticals Reports Positive Phase 1 Results for Linvemastat (FP-020).' November 1, 2024. View Source
• [3] Winer A, Adams S, Mignatti P. Matrix Metalloproteinase Inhibitors in Cancer Therapy: Turning Past Failures Into Future Successes. Mol Cancer Ther. 2018;17(6):1147-1155. Review of MMP inhibitor PK and dosing. View Source

Linvemastat Application Scenarios

Pulmonary & Renal Fibrosis Models

In rodent models of bleomycin-induced pulmonary fibrosis or chronic fibrotic lung disease, Linvemastat provides a selective MMP-12 inhibition profile that avoids the MMP-1-mediated musculoskeletal toxicity associated with pan-MMP inhibitors [1][2]. Its oral bioavailability permits chronic dosing via gavage or dietary admixture, facilitating long-term fibrosis studies without the stress or variability of repeated injections [3]. Researchers can confidently attribute observed antifibrotic effects to MMP-12 blockade rather than off-target MMP inhibition [1].

Translational Research for Asthma & COPD

Linvemastat serves as an ideal clinical-stage benchmark for evaluating next-generation MMP-12 inhibitors. With publicly disclosed Phase 1 safety, tolerability, and PK data in healthy volunteers and an ongoing Phase 2 trial in moderate-to-severe asthma (syMMPonia), it provides a well-characterized comparator for benchmarking potency, selectivity, and safety margins [4][5]. Its >1000-fold selectivity over MMP-1 establishes a high bar for selectivity profiling in new chemical entities [1].

Selective MMP-12 Tool for Inflammation

Linvemastat's oral activity and demonstrated efficacy in preclinical fibrosis models support its use in chemically induced or genetic murine models of IBD. Its favorable oral PK profile enables once-daily dosing, which is particularly advantageous for chronic colitis studies requiring extended treatment durations [3]. The compound's advanced clinical development in IBD further validates its translational relevance [5].

Reference Standard for MMP-12 Inhibitors

Due to its high selectivity for MMP-12 over MMP-1, -2, -3, -7, -9, -10, and -14, Linvemastat can be employed as a selective chemical probe to dissect MMP-12-specific contributions in complex biological matrices [1]. It is suitable for use in cell-based assays, ex vivo tissue explant studies, and as a reference inhibitor in MMP-12 activity assays requiring minimal off-target interference .

Application

Selection Property

Validation Focus

Fibrosis model studies

MMP-12 pathway inhibition in fibrotic models

Fibrosis endpoint reproducibility review

Respiratory translational research

Phase 1/2 trial context for MMP-12 target

Human tolerability and PK endpoint review

Inflammation signaling models

Reported isoform selectivity context (>1000-fold)

MMP-12-specific pathway interpretation

MMP-12 inhibitor benchmarking

Phase 2 trial and PK context

Comparator assay-response and model review

• [1] MedChemExpress. Linvemastat (FP-020) Product Datasheet: Selectivity Panel and In Vivo Pharmacology. View Source
• [2] Cathcart J, Pulkoski-Gross A, Cao J. Targeting Matrix Metalloproteinases in Cancer: Bringing New Life to Old Ideas. Genes Dis. 2015;2(1):26-34. View Source
• [3] Foresee Pharmaceuticals. Phase 1 Clinical Trial Results for Linvemastat (FP-020): PK and Dosing. Press Release, October 20, 2024. View Source
• [4] ICH GCP. NCT07191535: Effect of Linvemastat in Patients With Partially Controlled Asthma (syMMPonia). View Source
• [5] Foresee Pharmaceuticals. R&D Overview: NCE Pipeline and Linvemastat Indications. View Source